molecular formula C11H25NO5S B8340469 2-(2-(2-(3-Amino-3-methylbutylsulfonyl)ethoxy)ethoxy)ethanol

2-(2-(2-(3-Amino-3-methylbutylsulfonyl)ethoxy)ethoxy)ethanol

Cat. No.: B8340469
M. Wt: 283.39 g/mol
InChI Key: GHZDQKRJLYQMKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(2-(3-Amino-3-methylbutylsulfonyl)ethoxy)ethoxy)ethanol is a useful research compound. Its molecular formula is C11H25NO5S and its molecular weight is 283.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H25NO5S

Molecular Weight

283.39 g/mol

IUPAC Name

2-[2-[2-(3-amino-3-methylbutyl)sulfonylethoxy]ethoxy]ethanol

InChI

InChI=1S/C11H25NO5S/c1-11(2,12)3-9-18(14,15)10-8-17-7-6-16-5-4-13/h13H,3-10,12H2,1-2H3

InChI Key

GHZDQKRJLYQMKW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CCS(=O)(=O)CCOCCOCCO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzyl 4-(2-(2-(2-hydroxyethoxy)ethoxy)ethylsulfonyl)-2-methylbutan-2-ylcarbamate (223 mg, 0.534 mmol) in methanol (5 ml) was added palladium on carbon (10%, 35 mg). The suspension was put under a N2 atmosphere and H2 (1.3 atmospheres) introduced. The suspension was stirred for 1 hour, filtered (0.45 um, PTFE), and concentrated in vacuo. The residue was used without any further purification. LRMS (ESI/APCI) m/z 284 [M+H]+.
Name
benzyl 4-(2-(2-(2-hydroxyethoxy)ethoxy)ethylsulfonyl)-2-methylbutan-2-ylcarbamate
Quantity
223 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
35 mg
Type
catalyst
Reaction Step One

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